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Compound of Interest

Compound Name: EN40

Cat. No.: B607303

EN40B, also designated as 722M24, is a high-tensile chromium-molybdenum alloy steel
specifically engineered for nitriding.[1] This thermochemical process involves diffusing nitrogen
into the steel's surface to create an exceptionally hard, wear-resistant case while maintaining a
tough, ductile core.[1] The steel is typically supplied in the hardened and tempered 'T'
condition, offering a combination of high wear resistance, good toughness, excellent shock
resistance, and good ductility.[2][3][4] Its properties make it suitable for high-stress components
in the automotive, aerospace, and general engineering sectors, including gears, crankshafts,
pins, and spindles.[5]

Chemical Composition

The precise balance of alloying elements in EN4OB is critical to achieving its desired
mechanical properties, particularly its excellent response to the nitriding process. The standard
chemical composition is detailed below.
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Element Symbol Content (%)
Carbon C 0.20-0.28
Silicon Si 0.10-0.35
Manganese Mn 0.45-0.70
Chromium Cr 2.80 - 3.50
Molybdenum Mo 0.40 - 0.65
Nickel Ni 0.40 (Max)
Sulfur S 0.040 (Max)
Phosphorus P 0.035 (Max)

Data compiled from multiple
sources.[2][3][5][6]

Influence of Key Alloying Elements

The unique characteristics of EN40B are derived directly from its specific elemental makeup:

e Chromium (Cr): As the primary alloying element, chromium is fundamental to this steel's
performance. At a concentration of approximately 3%, it is crucial for the nitriding process.
Chromium forms very hard chromium nitrides at the surface, which is the primary reason
EN40B can achieve a case hardness of over 61 HRC.[7] It also enhances corrosion
resistance and improves high-temperature strength.

e Molybdenum (Mo): Molybdenum works in synergy with chromium to increase the steel's
hardenability, toughness, and strength at elevated temperatures. It helps prevent temper
embrittlement and enhances the core strength of the material, providing a tough foundation
for the hard-nitrided case.[1] This makes EN40B components resistant to shock and fatigue.

[5]

e Carbon (C): The carbon content is kept relatively low (0.20-0.28%) to ensure good
toughness and ductility in the core. This level is sufficient to form a strong martensitic
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microstructure upon quenching but low enough to avoid the brittleness that would be
detrimental in high-shock applications.

 Manganese (Mn): Manganese acts as a deoxidizer during the steelmaking process. It also
improves hardenability and, when combined with sulfur, forms manganese sulfides, which
can improve machinability.

Methodology for Compositional Analysis

While specific experimental research papers are not cited, the standard industrial protocol for
determining the elemental composition of EN40OB and other alloy steels is Optical Emission
Spectrometry (OES).

Experimental Protocol: Optical Emission Spectrometry (OES)

o Sample Preparation: A sample of the steel is cut from the main batch or component. The
surface to be analyzed is ground flat and polished to remove any surface contamination or
decarburized layers, ensuring the analysis is representative of the bulk material.

o Excitation: The prepared sample is placed in the spectrometer's analysis chamber. A high-
voltage electrical discharge (a spark or arc) is generated between an electrode and the
sample surface in an inert argon atmosphere.

» Atomization and Emission: The intense energy from the spark vaporizes a small amount of
the sample, causing the atoms of each element to be excited to higher energy states. As
these atoms return to their ground state, they emit light at characteristic wavelengths, unique
to each element.

» Detection and Quantification: The emitted light is passed through a diffraction grating, which
separates it into its constituent spectral lines (wavelengths). Photomultiplier tubes or charge-
coupled devices (CCDs) are positioned to detect the intensity of the light at each specific
wavelength corresponding to the elements of interest (Fe, C, Cr, Mo, Mn, etc.).

o Data Analysis: The intensity of the light measured for each spectral line is directly
proportional to the concentration of that element in the sample. The spectrometer's software,
calibrated with certified reference materials of known composition, converts these intensity
readings into weight percentages, providing a precise chemical analysis of the steel.
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This non-destructive and rapid technique is the cornerstone of quality control in steel
manufacturing, ensuring that each batch of EN4OB meets the stringent compositional
standards required for its intended applications.

Visualization of Element-Property Relationships

The following diagram illustrates the logical relationship between the primary alloying elements
in EN40B and the key material properties they impart.

Chromium (Cr) Molybdenum (Mo) Manganese (Mn) Carbon (C)
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High Wear Resistance Surface Hardness (Nitriding) Core Toughness Good Ductility

Click to download full resolution via product page

Caption: Influence of EN40B's key alloying elements on its final properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chromium-Molybdenum Steel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607303#en40b-chromium-molybdenum-steel-
composition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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